3-Formyl-5-hydroxybenzamide

• Molecular Formula: C8H7NO3
• Molecular Weight: 165.15 g/mol
• IUPAC Name: 3-formyl-5-hydroxybenzamide
• InChI: InChI=1S/C8H7NO3/c9-8(12)6-1-5(4-10)2-7(11)3-6/h1-4,11H,(H2,9,12)
• InChI Key: SMQKHBLWZZHFBA-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C=C1C(=O)N)O)C=O

Description

3-Formyl-5-hydroxybenzamide is a benzamide derivative characterized by a formyl (-CHO) group at the 3-position and a hydroxyl (-OH) group at the 5-position of the benzene ring.

Preparation Methods

Synthetic Routes and Reaction Conditions: 3-Formyl-5-hydroxybenzamide can be synthesized through various methods. One common approach involves the direct condensation of 3-hydroxybenzoic acid with formamide under acidic conditions. The reaction typically requires a catalyst, such as sulfuric acid, and is carried out at elevated temperatures to facilitate the formation of the amide bond.

Industrial Production Methods: In an industrial setting, the synthesis of 3-Formyl-5-hydroxybenzamide may involve more efficient and scalable methods. For instance, the use of ultrasonic irradiation in the presence of a solid acid catalyst, such as diatomite earth immobilized with Lewis acidic ionic liquid (IL/ZrCl4), has been reported to enhance the yield and reduce reaction times .

Chemical Reactions Analysis

Types of Reactions: 3-Formyl-5-hydroxybenzamide undergoes various chemical reactions, including:

Oxidation: The formyl group can be oxidized to a carboxylic acid using oxidizing agents like potassium permanganate.

Reduction: The formyl group can be reduced to a hydroxymethyl group using reducing agents such as sodium borohydride.

Substitution: The hydroxyl group can participate in nucleophilic substitution reactions, where it can be replaced by other functional groups.

Common Reagents and Conditions:

Oxidation: Potassium permanganate in an alkaline medium.

Reduction: Sodium borohydride in methanol.

Substitution: Various nucleophiles under basic conditions.

Major Products Formed:

Oxidation: 3-Carboxy-5-hydroxybenzamide.

Reduction: 3-Hydroxymethyl-5-hydroxybenzamide.

Substitution: Derivatives with different functional groups replacing the hydroxyl group.

Scientific Research Applications

3-Formyl-5-hydroxybenzamide has several applications in scientific research:

Chemistry: It serves as an intermediate in the synthesis of more complex organic molecules and heterocyclic compounds.

Biology: It is used in the study of enzyme inhibitors and as a building block for bioactive molecules.

Industry: It is used in the production of polymers and materials with specific properties.

Mechanism of Action

The mechanism of action of 3-Formyl-5-hydroxybenzamide depends on its specific application. In medicinal chemistry, it may act as an enzyme inhibitor by binding to the active site of the enzyme, thereby preventing substrate binding and subsequent catalytic activity. The formyl and hydroxyl groups play crucial roles in the interaction with the enzyme’s active site, forming hydrogen bonds and other interactions that stabilize the inhibitor-enzyme complex .

Comparison with Similar Compounds

Substituent Effects on Reactivity and Stability

Compound	Substituents (Position)	Reactivity/Stability Insights
3-Formyl-5-hydroxybenzamide	-CHO (3), -OH (5)	High reactivity due to formyl group; hydroxyl enhances solubility via H-bonding. Potential instability under basic conditions.
3-Amino-N-benzyl-5-methylbenzamide ()	-NH₂ (3), -CH₃ (5)	Amino group increases nucleophilicity; methyl group enhances lipophilicity. Classified as low hazard .
N-[3-(1H-Tetrazol-5-yl)phenyl]-3-(trifluoromethyl)benzamide ()	-CF₃ (3), tetrazole (meta)	Trifluoromethyl group improves metabolic stability; tetrazole enhances acidity (pKa ~4–5) for ionizable applications .
Ethyl 5-(2-(α-phenylacetyl)phenyl)-4H-1,2,4-triazol-3-yl carbamate ()	Triazole, phenylacetyl	Triazole moiety facilitates metal coordination; ester groups enable prodrug strategies .

Key Findings :

• The formyl group in 3-Formyl-5-hydroxybenzamide distinguishes it from methyl or amino-substituted analogs (e.g., ), making it more electrophilic and prone to nucleophilic addition reactions.
• Unlike trifluoromethyl groups (), the hydroxyl group in 3-Formyl-5-hydroxybenzamide increases aqueous solubility but may limit blood-brain barrier penetration.

Key Findings :

• Multi-step syntheses dominate benzamide derivatives (e.g., hydrazide intermediates in ). For 3-Formyl-5-hydroxybenzamide, selective formylation at the 3-position would require precise regiocontrol.